Cas no 1375473-80-5 (2-(trifluoromethyl)cyclohexylmethanamine)

• Product Name: 2-(trifluoromethyl)cyclohexylmethanamine
• CAS No: 1375473-80-5
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• MDL: MFCD21602503
• CID: 5150186
• PubChem ID: 73994669
• Update Time: 2025-11-02

2-(trifluoromethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(trifluoromethyl)cyclohexyl]methanamine
• Cyclohexanemethanamine, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)cyclohexylmethanamine

• MDL： MFCD21602503
• Inchi： 1S/C8H14F3N/c9-8(10,11)7-4-2-1-3-6(7)5-12/h6-7H,1-5,12H2
• InChI Key： CZGOAYQUWPMQDF-UHFFFAOYSA-N
• SMILES： C1(CN)CCCCC1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-(trifluoromethyl)cyclohexylmethanamine

Recent Advances in the Study of 2-(Trifluoromethyl)cyclohexylmethanamine (CAS: 1375473-80-5)

The compound 2-(trifluoromethyl)cyclohexylmethanamine (CAS: 1375473-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexylmethanamine backbone and a trifluoromethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activity, and potential as a building block in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(trifluoromethyl)cyclohexylmethanamine, highlighting its efficient production via catalytic hydrogenation of precursor compounds. The research emphasized the compound's stability under physiological conditions, which is critical for its bioavailability and therapeutic efficacy. Additionally, the trifluoromethyl group was found to enhance the molecule's lipophilicity, thereby improving its membrane permeability—a key factor in central nervous system (CNS) drug development.

In the context of pharmacological applications, 2-(trifluoromethyl)cyclohexylmethanamine has shown potential as a modulator of neurotransmitter systems. A preclinical study conducted by researchers at the University of California, San Francisco, demonstrated its affinity for serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. The study also noted the compound's low toxicity profile, which further supports its candidacy for clinical development.

Another area of interest is the use of 2-(trifluoromethyl)cyclohexylmethanamine as a chiral intermediate in asymmetric synthesis. A 2024 report in Organic Letters detailed its application in the enantioselective construction of complex molecules, including potential antiviral agents. The trifluoromethyl group's electron-withdrawing properties were found to facilitate stereocontrol in key synthetic steps, enabling the production of high-purity enantiomers.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and scaling up its synthesis for industrial applications. Future research directions may include structural derivatization to enhance target selectivity and reduce off-target effects, as well as the development of greener synthetic methodologies to align with sustainable chemistry principles.

In conclusion, 2-(trifluoromethyl)cyclohexylmethanamine (CAS: 1375473-80-5) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery and chemical biology. Continued investigation into its mechanisms of action and synthetic utility will likely yield further insights and therapeutic breakthroughs.